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Compound of Interest

2,5-Bishydroxymethyl!
Compound Name:
Tetrahydrofuran

Cat. No. B016226

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,5-Bishydroxymethyl tetrahydrofuran (BHMT), with the CAS number 104-80-3, is a
versatile bio-derived platform chemical gaining significant attention in sustainable chemistry.[1]
Characterized by a five-membered tetrahydrofuran ring with hydroxymethyl groups at the 2 and
5 positions, this hygroscopic, colorless to pale yellow liquid offers a compelling alternative to
petroleum-based chemicals.[2] Its unique molecular structure enhances its reactivity and
solubility in polar solvents, making it a valuable intermediate in the synthesis of polymers,
resins, pharmaceuticals, and other fine chemicals.[1][2] This technical guide provides an in-
depth overview of the core physical properties of BHMT, detailed experimental protocols for its
synthesis, and a summary of its applications, particularly within the realm of drug development.

Core Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of 2,5-
Bishydroxymethyl tetrahydrofuran is crucial for its application in research and development.
The following tables summarize key quantitative data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b016226?utm_src=pdf-interest
https://www.benchchem.com/product/b016226?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-growing-importance-of-2-5-bishydroxymethyltetrahydrofuran-in-sustainable-chemistry-ih
https://cymitquimica.com/cas/104-80-3/
https://www.nbinno.com/article/other-organic-chemicals/the-growing-importance-of-2-5-bishydroxymethyltetrahydrofuran-in-sustainable-chemistry-ih
https://cymitquimica.com/cas/104-80-3/
https://www.benchchem.com/product/b016226?utm_src=pdf-body
https://www.benchchem.com/product/b016226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

General Properties Value References
Molecular Formula CeH1203 [2][3]
Molecular Weight 132.16 g/mol [3114]
Colorless to pale yellow,
Appearance o [21[5][6]
hygroscopic liquid/oil
Odor Mild [2]
Thermodynamic Properties Value References
Melting Point <-50 °C [31[51[7]
- _ 261.6 °C at 760 mmHg; 265 °C
Boiling Point [31[71(8]
at 760 mmHg
Flash Point 112 °C [3][8]
Vapor Pressure 0.002 mmHg at 25°C [3]
Heat of Vaporization 115 callg [7]
Specific Heat 0.5 cal/g/°C [7]
Optical and Spectroscopic
Value References

Properties

Refractive Index (n_D)

1.4810 (at 17.5°C, 589.3 nm);
1.4766 (at 25°C)

[31(51(7]
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Solubility and Partitioning Value References
Slightly soluble in Ethyl
Acetate and Methanol.
Miscible with water, methanol,
ethanol, acetone, benzene,
Solubility methyl acetate, methyl ethyl [B15161[71[9]
ketone, chloroform. Moderately
soluble in ether, toluene.
Almost insoluble in heptane,
methylcyclohexane.
LogP -0.48140 [3]
XLogP3 -0.7 [3]
Other Physicochemical Data  Value References
Density 1.13 g/cm3 [31[8]
pKa 14.14 + 0.10 (Predicted) [31[5]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor
ydrog p 3 3]
Count
Rotatable Bond Count 2 [3]
Complexity 74.4 [3]
Exact Mass 132.078644241 [3]

Synthesis of 2,5-Bishydroxymethyl Tetrahydrofuran:
Experimental Protocols

The synthesis of 2,5-Bishydroxymethyl tetrahydrofuran typically involves the reduction of 5-
hydroxymethylfurfural (HMF), a key bio-based platform chemical derived from the dehydration
of sugars like fructose.[10] Under more forcing hydrogenation conditions, the furan ring in 2,5-
bis(hydroxymethyl)furan (BHMF) is also reduced, yielding BHMT.[10]
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Protocol 1: Catalytic Hydrogenation of 2,5-
Dihydroxymethylfuran

This protocol describes the synthesis of 2,5-dihydroxymethyl tetrahydrofuran via the catalytic
hydrogenation of 2,5-dihydroxymethylfuran.[11]

Materials:

2,5-dihydroxymethylfuran (1420.5 g)

Cationic ruthenium zeolite catalyst (113.68 Q)

Methanol (1 gallon)

Hydrogen (Hz2) gas

2-gallon stainless steel stirred autoclave

Procedure:

o Charge the 2-gallon stainless steel stirred autoclave with 1420.5 g of 2,5-
dihydroxymethylfuran, 113.68 g of the cationic ruthenium zeolite catalyst, and 1 gallon of
methanol.[11]

e Pressurize the system with hydrogen gas to 3500 psig.[11]

» Heat the mixture to 30°C. An exothermic reaction will cause the temperature to rise.[11]

¢ Use cooling water to control the exothermic reaction and maintain the desired temperature.
[11]

o Continue the reaction for 5 hours, or until gas uptake ceases.[11]

e Monitor the reaction progress using gas chromatography to confirm the absence of the
starting material.[11]

e Upon completion, the product can be purified by distillation, yielding 2,5-dihydroxymethyl
tetrahydrofuran.[11]
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Synthesis Workflow
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Caption: Catalytic hydrogenation workflow for the synthesis of 2,5-Bishydroxymethyl
tetrahydrofuran.

Applications in Drug Development and Beyond

2,5-Bishydroxymethyl tetrahydrofuran serves as a versatile building block in organic
synthesis with significant potential in the pharmaceutical industry. Its unique molecular structure
allows for its incorporation into various drug synthesis pathways, contributing to the
development of novel therapeutics.[1] It is considered a useful fragment for synthesizing small
molecules and nucleoside derivatives.[6]

Beyond pharmaceuticals, BHMT is a key monomer in the production of next-generation
polyesters, offering a sustainable alternative to conventional polymers like PET and PBT.[1][12]
Its applications also extend to its use as a solvent, humectant, and an intermediate in the
synthesis of plasticizers, resins, and surfactants.[3][5][7][13] The growing demand for bio-based
and biodegradable materials positions BHMT as a crucial component in the development of
eco-friendly products.

Applications of 2,5-Bishydroxymethyl Tetrahydrofuran
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Caption: Key application areas of 2,5-Bishydroxymethyl tetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

